Cas no 1256760-54-9 (6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride)

• Product Name: 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride
• CAS No: 1256760-54-9
• MF: C₁₈H₁₈Cl₂N₂O
• MW: 349.254322528839
• CID: 4691504
• PubChem ID: 67606413
• Update Time: 2025-05-23

6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• YKXVEUYLCLISFV-UHFFFAOYSA-N
• 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride
• 6-chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride
• 6-chloro-1-(4-methoxyphenyl)-2，3，4，9-tetrahydro-1H-pyrido[3，4-b]indole
• AKOS024395111
• 6-chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole:hydrochloride
• 6-chloro-1-(4-methoxyphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
• 6-chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride
• MFCD25371056
• CS-0302793
• Z2106595953
• 1256760-54-9
• SCHEMBL8510378
• AT24058
• EN300-651461
• 6-CHLORO-1-(4-METHOXYPHENYL)-2,3,4,9-TETRAHYDRO-1H-PYRIDO[3,4-B]INDOLE HCL
• 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride

• Inchi： 1S/C18H17ClN2O.ClH/c1-22-13-5-2-11(3-6-13)17-18-14(8-9-20-17)15-10-12(19)4-7-16(15)21-18;/h2-7,10,17,20-21H,8-9H2,1H3;1H
• InChI Key： YKXVEUYLCLISFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1CCNC(C3C=CC(=CC=3)OC)C=1N2.Cl

Computed Properties

• Exact Mass: 348.0796186g/mol
• Monoisotopic Mass: 348.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride

Comprehensive Overview of 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride (CAS No. 1256760-54-9)

The compound 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride (CAS No. 1256760-54-9) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrido[3,4-b]indole core, makes it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its chloro and methoxyphenyl substituents, which contribute to its distinct pharmacological properties.

In recent years, the demand for novel heterocyclic compounds like 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride has surged, driven by advancements in targeted therapy and precision medicine. This compound is often explored for its potential interactions with central nervous system (CNS) receptors, a hot topic in neuroscience and psychiatric drug development. Its structural similarity to known indole alkaloids further fuels speculation about its bioactive potential.

The synthesis of CAS No. 1256760-54-9 involves multi-step organic reactions, with a focus on achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthesis routes to minimize environmental impact—a trend aligned with global sustainability goals.

One of the most frequently searched questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that the hydrochloride salt form enhances its water solubility, making it suitable for in vitro and in vivo studies. Additionally, its thermal stability is a key consideration for storage and handling protocols, especially in laboratory settings.

The potential applications of 6-Chloro-1-(4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole hydrochloride extend beyond pharmaceuticals. Its fluorescence properties have sparked interest in material science, particularly in the development of organic light-emitting diodes (OLEDs). This interdisciplinary appeal underscores its versatility and relevance in cutting-edge research.

As the scientific community continues to explore the structure-activity relationship (SAR) of this compound, its role in drug design becomes increasingly prominent. With the rise of computational chemistry and AI-driven drug discovery, researchers are leveraging molecular docking simulations to predict its binding affinity with various biological targets. This approach aligns with the industry's shift toward data-driven research methodologies.

In summary, CAS No. 1256760-54-9 represents a fascinating intersection of chemistry, biology, and material science. Its multifunctional properties and broad applicability make it a compound worth watching in the evolving landscape of scientific innovation. Whether in neuropharmacology or advanced materials, its contributions are poised to shape future breakthroughs.